2-Ammonio-3-(5-hydroxy-1H-indol-3-yl)propanoate
2-Ammonio-3-(5-hydroxy-1H-indol-3-yl)propanoate
5-Hydroxytryptophan (5-HTP), also known as oxitriptan (INN), is a naturally occurring amino acid and chemical precursor for the treatment of depression.5-Hydroxytryptophan (5-HTP) is the intermediate metabolite of the essential amino acid L-tryptophan (LT) in the biosynthesis of serotonin. It easily crosses the blood-brain barrier and effectively increases central nervous system (CNS) synthesis of serotonin. Therapeutic administration of 5-HTP has been shown to be effective in treating a wide variety of conditions, including depression, fibromyalgia, binge eating associated with obesity, chronic headaches, and insomnia.LD50: Mice 1800mg/kg (i.g.); Rats 300mg/kg (i.g.)
Brand Name:
Vulcanchem
CAS No.:
56-69-9
VCID:
VC0029612
InChI:
InChI=1S/C11H12N2O3/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h1-2,4-5,9,13-14H,3,12H2,(H,15,16)
SMILES:
C1=CC2=C(C=C1O)C(=CN2)CC(C(=O)[O-])[NH3+]
Molecular Formula:
C11H12N2O3
Molecular Weight:
220.22 g/mol
2-Ammonio-3-(5-hydroxy-1H-indol-3-yl)propanoate
CAS No.: 56-69-9
Reference Standards
VCID: VC0029612
Molecular Formula: C11H12N2O3
Molecular Weight: 220.22 g/mol
| CAS No. | 56-69-9 |
|---|---|
| Product Name | 2-Ammonio-3-(5-hydroxy-1H-indol-3-yl)propanoate |
| Molecular Formula | C11H12N2O3 |
| Molecular Weight | 220.22 g/mol |
| IUPAC Name | 2-azaniumyl-3-(5-hydroxy-1H-indol-3-yl)propanoate |
| Standard InChI | InChI=1S/C11H12N2O3/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h1-2,4-5,9,13-14H,3,12H2,(H,15,16) |
| Standard InChIKey | LDCYZAJDBXYCGN-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1O)C(=CN2)CC(C(=O)[O-])[NH3+] |
| Canonical SMILES | C1=CC2=C(C=C1O)C(=CN2)CC(C(=O)[O-])[NH3+] |
| Colorform | Minute rods or needles from ethanol |
| Melting Point | 298-300 °C (decomposes) |
| Description | 5-Hydroxytryptophan (5-HTP), also known as oxitriptan (INN), is a naturally occurring amino acid and chemical precursor for the treatment of depression.5-Hydroxytryptophan (5-HTP) is the intermediate metabolite of the essential amino acid L-tryptophan (LT) in the biosynthesis of serotonin. It easily crosses the blood-brain barrier and effectively increases central nervous system (CNS) synthesis of serotonin. Therapeutic administration of 5-HTP has been shown to be effective in treating a wide variety of conditions, including depression, fibromyalgia, binge eating associated with obesity, chronic headaches, and insomnia.LD50: Mice 1800mg/kg (i.g.); Rats 300mg/kg (i.g.) |
| Shelf Life | AQ SOLN ARE STABLE @ LOW PH /DL-FORM/ |
| Solubility | Solubilities: 2.5 g/100 mL in 50% boiling alcohol; 5.5 g/100 mL in water at 100 °C In water, 1X10+4 mg/L at 5 °C |
| Synonyms | 5 Hydroxytryptophan 5-HTP 5-Hydroxy- Tryptophan 5-Hydroxytryptophan Hydroxytryptophan Oxitriptan Oxytryptophan Tryptophan, 5 Hydroxy Tryptophan, 5-Hydroxy- |
| Vapor Pressure | 2.55X10-11 mm Hg at 25 °C (est) |
| PubChem Compound | 25243949 |
| Last Modified | Nov 11 2021 |
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